Cas no 1577-19-1 (3-Octenoic acid)

• Product Name: 3-Octenoic acid
• CAS No: 1577-19-1
• Molecular Formula: C₈H₁₄O₂
• Molecular Weight: 142.19600
• CID: 212426
• PubChem ID: 87574083

3-Octenoic acid Properties

Names and Identifiers

• 3-Octenoic acid
• CS-0160238
• J-009443
• CHEBI:180313
• 3-OCTENOICACID
• 3E-octenoic acid
• 5163-67-7
• LMFA01030020
• NS00081518
• Q27257146
• NS00021706
• (3E)-3-octenoic acid
• 3-Octenoic acid, AldrichCPR
• (E)-Oct-3-enoic acid
• AKOS015839559
• FEMA NO. 4362, E-
• (E)-3-Octenoic acid
• C8:1n-5
• trans-beta-octenoic acid
• 1577-19-1
• 52M4D39OOY
• UNII-52M4D39OOY
• EINECS 225-941-6
• O0070
• 3-Octenoic acid, (3E)-
• (3E)-oct-3-enoic acid
• DTXSID801315228
• 3-OCTENOIC ACID, (E)-
• oct-3-enoicacid
• 3F5ID1X5WH
• SCHEMBL586011
• EINECS 216-418-3
• SCHEMBL1224227
• MFCD00016562
• HY-W106629
• UNII-3F5ID1X5WH
• trans-3-octenoic acid
• FT-0616285
• oct-3-enoic acid
• D84200
• DTXSID0061799
• DB-310215
• 2-Heptene-1-carboxylic acid; ?3-Octenoic acid

• MDL： MFCD00016562
• InChIKey： IWPOSDLLFZKGOW-AATRIKPKSA-N
• Inchi： InChI=1S/C8H14O2/c1-2-3-4-5-6-7-8(9)10/h5-6H,2-4,7H2,1H3,(H,9,10)/b6-5+
• SMILES： CCCC/C=C/CC(=O)O

Computed Properties

• Exact Mass: 142.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 142.099379685g/mol
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.20750
• PSA: 37.30000
• Refractive Index: 1.4420-1.4470
• Boiling Point: 237-240°C
• Melting Point: 1.7°C (estimate)
• Flash Point: >110 °C
• FEMA: 4362 | 3-OCTENOIC ACID
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 0.9565 (rough estimate)

3-Octenoic acid Security Information

• Symbol:
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R34
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3265
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 34
• HazardClass：8

3-Octenoic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids